Cas no 1006593-91-4 (2,5-Dibromo-3-fluorobenzoic acid)

• Product Name: 2,5-Dibromo-3-fluorobenzoic acid
• CAS No: 1006593-91-4
• MF: C₇H₃Br₂FO₂
• MW: 297.903924226761
• CID: 2867068
• Update Time: 2023-08-10

2,5-Dibromo-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-fluorobenzoic acid

• Inchi： 1S/C7H3Br2FO2/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2H,(H,11,12)
• InChI Key： IWIVNCCUISIPSH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(=O)O)Br)F

Computed Properties

• Exact Mass: 297.84633g/mol
• Monoisotopic Mass: 295.84838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.9g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3